Cas no 577790-48-8 (3-(4-Methoxyphenyl)-5-((2-methylbenzyl)thio)-4H-1,2,4-triazol-4-amine)

• Product Name: 3-(4-Methoxyphenyl)-5-((2-methylbenzyl)thio)-4H-1,2,4-triazol-4-amine
• CAS No: 577790-48-8
• MF: C₁₇H₁₈N₄OS
• MW: 326.416021823883
• CID: 3051399
• PubChem ID: 937347
• Update Time: 2025-04-21

3-(4-Methoxyphenyl)-5-((2-methylbenzyl)thio)-4H-1,2,4-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-Methoxyphenyl)-5-((2-methylbenzyl)thio)-4H-1,2,4-triazol-4-amine
• 644-132-2
• STL302919
• 3-(4-methoxyphenyl)-5-[(2-methylbenzyl)sulfanyl]-4H-1,2,4-triazol-4-amine
• 577790-48-8
• 3-(4-methoxyphenyl)-5-[(2-methylphenyl)methylsulfanyl]-1,2,4-triazol-4-amine
• AKOS002187884

• Inchi： 1S/C17H18N4OS/c1-12-5-3-4-6-14(12)11-23-17-20-19-16(21(17)18)13-7-9-15(22-2)10-8-13/h3-10H,11,18H2,1-2H3
• InChI Key： NICDIWMXKHUYRK-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C2C=CC(=CC=2)OC)N1N)CC1C=CC=CC=1C

Computed Properties

• Exact Mass: 326.12013238Da
• Monoisotopic Mass: 326.12013238Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 91.3Ų